![molecular formula C15H18N4O2 B1201852 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine CAS No. 50602-50-1](/img/structure/B1201852.png)
1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine
Overview
Description
1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine (1-2P4-3,4DHBP) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of piperazine, a cyclic compound that is commonly used in pharmaceuticals, and has a structure that is similar to that of serotonin, a neurotransmitter in the brain. 1-2P4-3,4DHBP has been studied for its potential use in medical applications, particularly in the treatment of neurological disorders.
Scientific Research Applications
Radiochemical Synthesis and Labeling : A study by Lintermans et al. (1971) described the synthesis of a related compound, 1-(2-pyrimidyl)-4-(3, 4-methylenedioxybenzyl)-piperazin methanesulfonate, labeled with carbon-14. This compound is similar to 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine and was developed for potential use in radiochemical studies (Lintermans, Benakis, Herbert, & Pichat, 1971).
Neuroprotective Effects : Calzi et al. (1997) investigated the effect of piribedil (a compound related to this compound) and its metabolite on rat brain lipid peroxidation. The study suggested that these compounds could have neuroprotective properties due to their antiperoxidative effects in the brain (Calzi, Bellasio, Guiso, Caccia, & Tacconi, 1997).
Dopaminergic and Alpha-Blocking Activities : Sanna et al. (1985) synthesized a series of compounds structurally related to piribedil, including derivatives of this compound. These compounds were studied for their central dopaminergic and alpha-blocking activities, offering potential therapeutic applications in neurology (Sanna, Loriga, Cignarella, & Ferni, 1985).
Mass Spectrometry in Proteomics : Qiao et al. (2011) explored the use of piperazine-based derivatives, including this compound, for derivatization of peptides in mass spectrometry. This application is significant in proteomics for improving the detection and analysis of peptides (Qiao, Sun, Chen, Zhou, Yang, Liang, Zhang, & Zhang, 2011).
Antitumor Properties : Gillet et al. (1997) investigated piperazine derivatives of butyric acid, including this compound, for their effects on human leukemic cells. The study suggested potential applications in cancer chemotherapy due to the differentiation and growth inhibition of leukemia cells (Gillet, Jeannesson, Sefraoui, Arnould-Guérin, Kirkiacharian, Jardillier, & Pieri, 1997).
Metabolism Studies : Jenner et al. (1973) conducted a preliminary investigation into the metabolism of piribedil, a compound closely related to this compound, suggesting its potential use as an anti-parkinson agent and its metabolic pathways in animals and humans (Jenner, Taylor, & Campbell, 1973).
Properties
IUPAC Name |
4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]benzene-1,2-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c20-13-3-2-12(10-14(13)21)11-18-6-8-19(9-7-18)15-16-4-1-5-17-15/h1-5,10,20-21H,6-9,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KASPTNXQKINYTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=C(C=C2)O)O)C3=NC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
19971-73-4 (di-hydrochloride) | |
Record name | 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050602501 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID50964845 | |
Record name | 4-{[4-(Pyrimidin-2-yl)piperazin-1-yl]methyl}benzene-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50964845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50602-50-1 | |
Record name | 4-[[4-(2-Pyrimidinyl)-1-piperazinyl]methyl]-1,2-benzenediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50602-50-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050602501 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-{[4-(Pyrimidin-2-yl)piperazin-1-yl]methyl}benzene-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50964845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.